Ketone, 3abeta,4,5,6,7,7a-hexahydro-7abeta-methyl-1alpha-indanyl methy l
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Overview
Description
Ketone, 3abeta,4,5,6,7,7a-hexahydro-7abeta-methyl-1alpha-indanyl methyl is a chemical compound with the molecular formula C12H20O and a molecular weight of 180.29 g/mol . It is characterized by its unique structure, which includes a hexahydroindane ring system with a methyl group at the 7a position and a ketone functional group at the 1alpha position
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Ketone, 3abeta,4,5,6,7,7a-hexahydro-7abeta-methyl-1alpha-indanyl methyl typically involves the hydrogenation of indanone derivatives under specific conditions. The process may include the use of catalysts such as palladium on carbon (Pd/C) and hydrogen gas (H2) at elevated temperatures and pressures . The reaction conditions must be carefully controlled to ensure the selective reduction of the indanone to the desired hexahydroindane derivative.
Industrial Production Methods
Industrial production of this compound may involve large-scale hydrogenation reactors where the reaction parameters such as temperature, pressure, and catalyst concentration are optimized for maximum yield and purity . The process may also include purification steps such as distillation or recrystallization to obtain the final product in a highly pure form.
Chemical Reactions Analysis
Types of Reactions
Ketone, 3abeta,4,5,6,7,7a-hexahydro-7abeta-methyl-1alpha-indanyl methyl undergoes various chemical reactions, including:
Common Reagents and Conditions
Oxidation: KMnO4, CrO3, acidic or basic conditions.
Reduction: NaBH4, LiAlH4, typically in anhydrous solvents.
Substitution: Various nucleophiles, often in the presence of a base or acid catalyst.
Major Products
Oxidation: Carboxylic acids, esters.
Reduction: Secondary alcohols.
Substitution: Derivatives with different functional groups replacing the ketone.
Scientific Research Applications
Ketone, 3abeta,4,5,6,7,7a-hexahydro-7abeta-methyl-1alpha-indanyl methyl has several applications in scientific research:
Mechanism of Action
The mechanism of action of Ketone, 3abeta,4,5,6,7,7a-hexahydro-7abeta-methyl-1alpha-indanyl methyl involves its interaction with specific molecular targets and pathways. The ketone group can form hydrogen bonds and other interactions with enzymes and receptors, influencing their activity . The compound’s structure allows it to fit into binding sites of various proteins, modulating their function and leading to biological effects .
Comparison with Similar Compounds
Similar Compounds
- Ketone, 3aalpha,4,5,6,7,7a-hexahydro-7abeta-methyl-1beta-indanyl methyl
- Ketone, 3aalpha,4,5,6,7,7a-hexahydro-7abeta-methyl-1alpha-indanyl methyl
Uniqueness
Ketone, 3abeta,4,5,6,7,7a-hexahydro-7abeta-methyl-1alpha-indanyl methyl is unique due to its specific stereochemistry and functional group arrangement, which confer distinct chemical reactivity and biological activity compared to its similar compounds . The presence of the methyl group at the 7a position and the ketone at the 1alpha position differentiates it from other hexahydroindane derivatives .
Properties
CAS No. |
17986-97-9 |
---|---|
Molecular Formula |
C32H37N7O8 |
Molecular Weight |
0 |
Synonyms |
Ketone, 3abeta,4,5,6,7,7a-hexahydro-7abeta-methyl-1alpha-indanyl methy l |
Origin of Product |
United States |
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